Cas no 1550827-65-0 (4-amino-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid)

• Product Name: 4-amino-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid
• CAS No: 1550827-65-0
• MF: C₇H₆N₂O₂S₂
• MW: 214.264738559723
• CID: 5161314
• PubChem ID: 84027125
• Update Time: 2025-06-13

4-amino-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]isothiazole-5-carboxylic acid, 4-amino-3-methyl-
• 4-amino-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid

• Inchi： 1S/C7H6N2O2S2/c1-2-3-4(8)5(7(10)11)12-6(3)9-13-2/h8H2,1H3,(H,10,11)
• InChI Key： OZRVKHYKDXEQNN-UHFFFAOYSA-N
• SMILES： S1C(C)=C2C(N)=C(C(O)=O)SC2=N1

Additional information on 4-amino-3-methylthieno2,3-c1,2thiazole-5-carboxylic acid

Introduction to 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid (CAS No. 1550827-65-0)

4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1550827-65-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienothiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both amino and carboxylic acid functional groups in its molecular framework enhances its potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.

The structural complexity of 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid arises from its fused thieno[2,3-c]thiazole ring system, which combines the aromatic properties of thiophene and thiazole moieties. This unique arrangement contributes to its distinctive electronic and steric characteristics, which are critical for interactions with biological targets. The compound’s molecular formula can be expressed as C₈H₇N₃S₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, sulfur, and oxygen atoms.

In recent years, there has been a growing interest in heterocyclic compounds derived from thienothiazole scaffolds due to their demonstrated efficacy in various pharmacological applications. Studies have highlighted the potential of 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid as a precursor in the synthesis of bioactive molecules. Its amino group at the 4-position and carboxylic acid at the 5-position provide reactive sites for further functionalization, enabling the development of derivatives with tailored biological properties.

One of the most compelling aspects of 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid is its role in the synthesis of molecules targeting inflammatory and immunomodulatory pathways. Emerging research indicates that derivatives of this compound exhibit inhibitory activity against key enzymes involved in pro-inflammatory cascades. For instance, modifications at the 3-methyl position have been shown to modulate the binding affinity to specific protein targets, suggesting its utility in developing anti-inflammatory agents.

The carboxylic acid moiety in 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid also facilitates salt formation, which is a common strategy in drug formulation to improve solubility and bioavailability. This property makes it a promising candidate for oral or parenteral administration in therapeutic settings. Additionally, the presence of sulfur atoms in the thienothiazole ring enhances its ability to interact with metal ions and thiols, which are critical for enzyme inhibition and redox signaling.

Recent advances in computational chemistry have further illuminated the potential of 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid as a lead compound. Molecular docking studies have identified its binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The predicted binding affinities and mode of interaction provide a rational basis for designing analogs with enhanced potency and selectivity.

The synthesis of 4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the thienothiazole core, followed by functional group interconversions to introduce the amino and carboxylic acid groups. These synthetic strategies underscore the compound’s importance as a building block in medicinal chemistry.

In conclusion,4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid (CAS No. 1550827-65-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties and biological relevance make it an attractive scaffold for developing novel therapeutic agents targeting inflammation and other diseases. As research continues to uncover new applications for this compound,4-amino-3-methylthieno[2,3-c]thiazole-5-carboxylic acid is poised to play a pivotal role in future drug discovery efforts.